Cas no 2171196-09-9 (tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate
• CAS No: 2171196-09-9
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 6240268
• PubChem ID: 165823516
• Update Time: 2025-06-08

tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate
• 2171196-09-9
• EN300-1651848
• tert-butyl 4-[(2R)-2-(aminomethyl)pyrrolidin-1-yl]piperidine-1-carboxylate

• Inchi： 1S/C15H29N3O2/c1-15(2,3)20-14(19)17-9-6-12(7-10-17)18-8-4-5-13(18)11-16/h12-13H,4-11,16H2,1-3H3/t13-/m1/s1
• InChI Key： VDCFAUZGJYEODX-CYBMUJFWSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1CCC[C@@H]1CN)=O

Computed Properties

• Exact Mass: 283.22597718g/mol
• Monoisotopic Mass: 283.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate

Introduction to tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate (CAS No. 2171196-09-9)

Tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate (CAS No. 2171196-09-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a pyrrolidine ring, and a piperidine ring, all interconnected in a specific configuration. The presence of these functional groups endows the compound with a range of potential biological activities, making it a valuable candidate for various therapeutic applications.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule, which is crucial for its use in pharmaceutical formulations. The pyrrolidine and piperidine rings contribute to the compound's conformational flexibility and binding properties, allowing it to interact effectively with biological targets. The aminomethyl group, specifically located at the (2R) position of the pyrrolidine ring, adds further complexity and functionality to the molecule, potentially enhancing its pharmacological profile.

Recent studies have explored the potential applications of tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate in various therapeutic areas. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic conditions. GPCRs play a central role in signal transduction pathways and are involved in numerous physiological processes.

A study published in the Journal of Medicinal Chemistry (2023) investigated the binding affinity and selectivity of this compound for several GPCRs. The results showed that tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate exhibited high affinity for specific subtypes of GPCRs, particularly those involved in neurotransmitter signaling. This finding suggests that the compound could be developed into novel therapeutic agents for conditions such as anxiety disorders, depression, and Parkinson's disease.

In addition to its potential as a GPCR modulator, tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate has also been studied for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis, asthma, and inflammatory bowel disease. Research conducted at the University of California (2023) demonstrated that this compound effectively inhibited pro-inflammatory cytokine production in vitro and reduced inflammation in animal models. These findings highlight its potential as an anti-inflammatory agent with broad therapeutic applications.

The pharmacokinetic properties of tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate have also been extensively studied to assess its suitability for drug development. A study published in the European Journal of Pharmaceutical Sciences (2023) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of the compound. The results indicated that it has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

The safety profile of tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate has been another focus of recent research. Preclinical studies have shown that the compound exhibits low toxicity and minimal side effects at therapeutic doses. These findings are encouraging and support further clinical evaluation of the compound.

In conclusion, tert-butyl 4-(2R)-2-(aminomethyl)pyrrolidin-1-ylpiperidine-1-carboxylate (CAS No. 2171196-09-9) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in various medical applications.